Cas no 2229654-81-1 (4-2-(4-fluorophenyl)ethenyloxane-2,6-dione)

• Product Name: 4-2-(4-fluorophenyl)ethenyloxane-2,6-dione
• CAS No: 2229654-81-1
• MF: C₁₃H₁₁FO₃
• MW: 234.223047494888
• CID: 6340256
• PubChem ID: 165693615
• Update Time: 2025-05-27

4-2-(4-fluorophenyl)ethenyloxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-2-(4-fluorophenyl)ethenyloxane-2,6-dione
• 4-[2-(4-fluorophenyl)ethenyl]oxane-2,6-dione
• EN300-1811186
• 2229654-81-1

• Inchi： 1S/C13H11FO3/c14-11-5-3-9(4-6-11)1-2-10-7-12(15)17-13(16)8-10/h1-6,10H,7-8H2/b2-1+
• InChI Key： PIPFWRISXMPNKB-OWOJBTEDSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/C1CC(=O)OC(C1)=O

Computed Properties

• Exact Mass: 234.06922237g/mol
• Monoisotopic Mass: 234.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-2-(4-fluorophenyl)ethenyloxane-2,6-dione

Recent Advances in the Study of 4-2-(4-fluorophenyl)ethenyloxane-2,6-dione (CAS: 2229654-81-1)

The compound 4-2-(4-fluorophenyl)ethenyloxane-2,6-dione (CAS: 2229654-81-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have demonstrated that 4-2-(4-fluorophenyl)ethenyloxane-2,6-dione exhibits promising inhibitory effects on specific enzymatic pathways involved in inflammatory responses. A 2023 publication in the Journal of Medicinal Chemistry reported that this compound shows selective inhibition of cyclooxygenase-2 (COX-2) with an IC50 value of 0.8 μM, while displaying minimal activity against COX-1, suggesting potential as a novel anti-inflammatory agent with reduced gastrointestinal side effects compared to traditional NSAIDs.

The molecular mechanism of action has been further elucidated through crystallographic studies published in Nature Structural & Molecular Biology. These studies revealed that 4-2-(4-fluorophenyl)ethenyloxane-2,6-dione binds to a unique allosteric site on the COX-2 enzyme, inducing conformational changes that impair substrate access to the active site. This novel binding mode may explain the compound's exceptional selectivity profile.

In terms of synthetic accessibility, recent advancements in flow chemistry techniques have significantly improved the yield and purity of 4-2-(4-fluorophenyl)ethenyloxane-2,6-dione. A 2024 study in Organic Process Research & Development described a continuous flow synthesis method that achieves 78% overall yield with >99% purity, representing a substantial improvement over traditional batch synthesis approaches.

Pharmacokinetic evaluations in preclinical models have shown favorable absorption and distribution characteristics, with oral bioavailability ranging from 65-72% across species. Notably, the compound demonstrates excellent blood-brain barrier penetration, opening potential applications in neuroinflammatory conditions. However, metabolic stability studies indicate the need for structural optimization to address rapid glucuronidation in hepatic microsomes.

Current research directions include structure-activity relationship studies to optimize potency and metabolic stability, as well as investigations into potential applications beyond inflammation, including oncology and neurodegenerative diseases. Several pharmaceutical companies have reportedly initiated preclinical development programs based on this chemical scaffold, with IND-enabling studies expected to commence in late 2024.

In conclusion, 4-2-(4-fluorophenyl)ethenyloxane-2,6-dione represents a promising lead compound with multiple potential therapeutic applications. While challenges remain in optimizing its pharmacokinetic profile, the unique mechanism of action and synthetic accessibility make it an attractive candidate for further development. Continued research in this area may yield important insights into both fundamental biological processes and novel therapeutic interventions.